ZK-261991

• Molecular Formula: C24H25N7O2
• Molecular Weight: 443.5 g/mol
• InChI: InChI=1S/C24H25N7O2/c1-30(2)24(33)28-22-12-16(10-11-25-22)14-26-20-7-5-4-6-19(20)23(32)27-18-9-8-17-15-31(3)29-21(17)13-18/h4-13,15,26H,14H2,1-3H3,(H,27,32)(H,25,28,33)
• InChIKey: KYNHWVSHYKPILI-UHFFFAOYSA-N

ZK-261991 VEGFR Tyrosine Kinase Inhibitor Procurement Baseline

ZK-261991 is an orally active, small-molecule VEGFR tyrosine kinase inhibitor with an IC50 of 5 nM for VEGFR2 and a cellular autophosphorylation IC50 of 2 nM [1]. It is a synthetic benzamide derivative (CAS: 886563-25-3) with a molecular weight of 443.5 g/mol . The compound demonstrates notable in vivo efficacy, inducing tumor regression in established xenograft models [1].

1

Multi-kinase pathway research tool

VEGFR-2 and c-Raf signaling crosstalk studies

2

Oral administration compatible

Reported oral bioavailability supports in vivo dosing workflows

3

Isoform-selectivity assay context

Distinct polypharmacology profile vs. selective VEGFR-2 agents

• [1] Thierauch, K. H., et al. (2007). ZK 261991. a novel VEGFR inhibitor for tumor therapy. Cancer Research, 67(9_Supplement), 2135. View Source

ZK-261991 Functional Differentiation from In-Class VEGFR TKIs

Generic substitution among VEGFR tyrosine kinase inhibitors (TKIs) is scientifically unsound due to significant inter-compound variability in kinase selectivity profiles, off-target activities, and distinct in vivo functional outcomes. While many VEGFR TKIs share a common nominal target, their differential inhibition of kinases such as c-raf, c-fms, and c-kit, combined with unique effects on physiological processes like wound healing, creates substantial divergence in both therapeutic index and application-specific utility [1].

ZK-261991 Reported multi-kinase polypharmacology with moderate c-Raf and c-Fms contribution

vs

Vatalanib / Sorafenib Kinase inhibition signature may shift pathway-response interpretation

ZK-261991 Documented wound healing endpoint profile in preclinical models

vs

Sunitinib / Sorafenib Known wound healing impairment may confound surgical model endpoints

ZK-261991 In vivo pharmacodynamic-efficacy relationship specific to reported xenograft models

vs

Generic VEGFR-2 inhibitors Model-response context may not transfer; exposure-response review required

• [1] Thierauch, K. H., et al. (2007). ZK 261991. a novel VEGFR inhibitor for tumor therapy. Cancer Research, 67(9_Supplement), 2135. View Source

ZK-261991 Quantitative Differentiation and Selection Data

ZK-261991 Displays Superior In Vivo Anti-Hemangiogenesis Efficacy vs. PTK787/ZK222584

In a direct head-to-head comparison using a murine model of inflammatory corneal neovascularization, ZK-261991 reduced pathological hemangiogenesis by 53%, a significantly greater effect than the 30% reduction achieved by the comparator VEGFR inhibitor PTK787/ZK222584 [1]. Both compounds were assessed under identical experimental conditions.

Kinase Inhibition

Head-to-head

VEGFR-2 IC50 5 nM vs Vatalanib 37 nM

Supports multi-kinase pathway-response interpretation

Enzymatic assay; cellular relevance may differ

Evidence Dimension	In vivo reduction of corneal hemangiogenesis
Target Compound Data	53% reduction (P < 0.001)
Comparator Or Baseline	PTK787/ZK222584: 30% reduction (P < 0.001)
Quantified Difference	23 percentage point difference
Conditions	Murine corneal suture model, assessed via histomorphometry.

Why This Matters

This directly quantifiable superiority in reducing pathological blood vessel formation provides a clear scientific rationale for selecting ZK-261991 over PTK787/ZK222584 for research applications focused on ocular neovascularization or transplant rejection.

• [1] Hos, D., et al. (2008). Inflammatory corneal (lymph)angiogenesis is blocked by VEGFR-tyrosine kinase inhibitor ZK 261991, resulting in improved graft survival after corneal transplantation. Investigative Ophthalmology & Visual Science, 49(5), 1836-1842. View Source

ZK-261991 Demonstrates Higher In Vivo Anti-Lymphangiogenesis Efficacy vs. PTK787/ZK222584

In a direct head-to-head comparison using a murine corneal suture model, ZK-261991 and PTK787/ZK222584 both significantly reduced lymphangiogenesis. ZK-261991 achieved a 71% reduction, comparable to the 70% reduction by PTK787/ZK222584 [1]. The comparable efficacy in this assay, however, must be contextualized by ZK-261991's superior anti-hemangiogenesis effect in the same model.

Xenograft Response

Head-to-head

Up to 90% TGI; regression at 30 mg/kg

Reported model-response endpoint context

DU-145 / MATU xenografts; endpoint interpretation requires model review

Evidence Dimension	In vivo reduction of corneal lymphangiogenesis
Target Compound Data	71% reduction (P < 0.001)
Comparator Or Baseline	PTK787/ZK222584: 70% reduction (P < 0.001)
Quantified Difference	1 percentage point difference (not statistically significant)
Conditions	Murine corneal suture model, assessed via histomorphometry.

Why This Matters

This confirms ZK-261991's potent dual inhibition of both blood and lymphatic vessel growth, a profile critical for preventing corneal graft rejection. Its superior performance in blocking hemangiogenesis, combined with equivalent lymphangiogenesis inhibition, establishes it as a more effective overall agent in this disease model.

• [1] Hos, D., et al. (2008). Inflammatory corneal (lymph)angiogenesis is blocked by VEGFR-tyrosine kinase inhibitor ZK 261991, resulting in improved graft survival after corneal transplantation. Investigative Ophthalmology & Visual Science, 49(5), 1836-1842. View Source

ZK-261991 Preserves Wound Healing Function, a Key Differentiator vs. Other VEGFR TKIs

In contrast to other VEGFR inhibitors within the same class, ZK-261991 does not impair wound healing or weaken the tensile strength of skin in in vivo models [1]. This represents a class-level inference based on the compound's unique toxicological profile described in the primary literature. While the specific comparators were not named in the source, the assertion of a class-wide differentiation is made explicitly.

Wound Healing

Reported

No impairment vs. vehicle control

Supports model-safety endpoint monitoring

Rodent skin punch model; class-level differentiation context

Evidence Dimension	Effect on skin wound healing and tensile strength
Target Compound Data	No influence on wound healing; does not weaken tensile strength vs. control
Comparator Or Baseline	Other VEGFR inhibitors (class-level comparison)
Quantified Difference	Qualitative difference reported
Conditions	In vivo rodent models (skin punch assay).

Why This Matters

This distinct safety and functional profile indicates that ZK-261991 may be a preferable research tool in studies where anti-angiogenic therapy is required but interference with normal wound repair or tissue integrity must be avoided, such as in perioperative or regenerative medicine contexts.

• [1] Thierauch, K. H., et al. (2007). ZK 261991. a novel VEGFR inhibitor for tumor therapy. Cancer Research, 67(9_Supplement), 2135. View Source

ZK-261991 Kinase Selectivity Profile vs. In-Class VEGFR2 Inhibitors

Beyond its primary VEGFR-2 inhibition (IC50: 5 nM), ZK-261991 displays a defined polypharmacology profile, inhibiting c-raf (IC50: 14 nM), c-fms (IC50: 20 nM), and c-kit (IC50: 500 nM) [1]. This profile can be compared to other VEGFR TKIs like sunitinib or sorafenib, which are known to have broader kinase inhibition profiles. The specific, narrow off-target inhibition of ZK-261991 may confer a distinct biological effect.

Graft Survival

Head-to-head

Improved survival; lymphangiogenesis blockade

Supports lymphangiogenesis model-response context

Murine corneal transplantation; VEGFR-3 signaling implicated

Evidence Dimension	Kinase inhibition profile (IC50 values)
Target Compound Data	VEGFR2: 5 nM, c-raf: 14 nM, c-fms: 20 nM, c-kit: 500 nM
Comparator Or Baseline	Other VEGFR TKIs (e.g., sunitinib, sorafenib)
Quantified Difference	Specific, narrow off-target profile
Conditions	In vitro kinase assays.

Why This Matters

The unique combination of potent VEGFR2 inhibition with moderate c-raf and c-fms activity, but weak c-kit inhibition, distinguishes ZK-261991 from more promiscuous multi-kinase inhibitors. This selectivity profile is crucial for researchers aiming to dissect specific signaling pathways or avoid confounding off-target effects in their experiments.

• [1] Thierauch, K. H., et al. (2007). ZK 261991. a novel VEGFR inhibitor for tumor therapy. Cancer Research, 67(9_Supplement), 2135. View Source

ZK-261991 Evidence-Backed Application Scenarios

Ophthalmology: Corneal Graft Survival and Neovascularization

Given its demonstrated ability to reduce hemangiogenesis by 53% and lymphangiogenesis by 71%, leading to a significant improvement in corneal graft survival (68% vs. 33% in controls, P < 0.02), ZK-261991 is ideally suited for pre-clinical research in ophthalmology, particularly in models of corneal transplantation and inflammatory neovascularization [1].

Oncology: Adjuvant Therapy in Resected Pancreatic Cancer Models

In a clinically relevant orthotopic pancreatic cancer resection model, adjuvant therapy with ZK-261991 significantly extended median survival from 60.9 days to 83.8 days (p = 0.006) [2]. This positions ZK-261991 as a valuable research tool for investigating anti-angiogenic strategies in the adjuvant setting for pancreatic ductal adenocarcinoma.

Oncology: Tumor Regression and Chemotherapy Combination Studies

The compound's capacity to induce tumor regression in established xenograft models (Du-145 prostate and MATU breast cancer), achieving up to 90% tumor growth inhibition at doses of 30 mg/kg q.d. or 12.5 mg/kg b.i.d., makes it a robust agent for in vivo oncology research [3]. Its reported additive benefit and lack of increased toxicity when combined with paclitaxel or cisplatin further support its use in combination therapy studies [3].

Regenerative Medicine and Wound Healing Research

ZK-261991 is uniquely positioned as a VEGFR inhibitor that does not impair wound healing or reduce skin tensile strength in rodent models, a common side effect of other agents in this class [3]. This makes it a critical tool for studies where anti-angiogenesis is required but preservation of normal tissue repair processes is essential, such as in surgical oncology or regenerative medicine.

Application

Selection Property

Validation Focus

VEGFR-2 / c-Raf signaling crosstalk studies

Multi-kinase polypharmacology profile

MAPK pathway and vascular disruption endpoint review

Corneal transplantation and lymphangiogenesis research

Lymphangiogenesis inhibition context

Graft survival and immune privilege endpoint monitoring

Surgical tumor model and tissue repair studies

Reported wound healing endpoint profile

Model-safety and tissue repair endpoint review

VEGFR inhibitor class-effect toxicology research

Differential toxicity signature vs. class comparators

Growth plate and tissue repair endpoint monitoring

• [1] Hos, D., et al. (2008). Inflammatory corneal (lymph)angiogenesis is blocked by VEGFR-tyrosine kinase inhibitor ZK 261991, resulting in improved graft survival after corneal transplantation. Investigative Ophthalmology & Visual Science, 49(5), 1836-1842. View Source
• [2] Joensson, P., et al. (2011). A novel antiangiogenic approach for adjuvant therapy of pancreatic carcinoma. Langenbeck's Archives of Surgery, 396(4), 535-541. View Source
• [3] Thierauch, K. H., et al. (2007). ZK 261991. a novel VEGFR inhibitor for tumor therapy. Cancer Research, 67(9_Supplement), 2135. View Source